Cas no 935-66-0 (Benzeneacetonitrile-d2)

• Product Name: Benzeneacetonitrile-d2
• CAS No: 935-66-0
• MF: C₈H₇N
• MW: 119.160205125809
• CID: 797295
• PubChem ID: 12214623
• Update Time: 2025-04-19

Benzeneacetonitrile-d2 Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile-d2
• 935-66-0
• Phenyl(~2~H_2_)acetonitrile
• 2,2-dideuterio-2-phenylacetonitrile
• Benzyl cyanide-2,2-d2, 98 atom % D
• a,a-dideuteriobenzyl cyanide
• DTXSID60480783

• Inchi： 1S/C8H7N/c9-7-6-8-4-2-1-3-5-8/h1-5H,6H2/i6D2
• InChI Key： SUSQOBVLVYHIEX-NCYHJHSESA-N
• SMILES： N#CC([2H])([2H])C1C=CC=CC=1

Computed Properties

• Exact Mass: 119.070402719g/mol
• Monoisotopic Mass: 119.070402719g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.032 g/mL at 25 °C
• Melting Point: -24 °C(lit.)
• Boiling Point: 233-234 °C(lit.)
• Flash Point: 102 °C

Benzeneacetonitrile-d2 Security Information

• Hazardous Material transportation number：UN 2470 6.1/PG 3
• Hazard Category Code： 22-24-26
• Safety Instruction： 28-36/37-45
• Hazardous Material Identification：